Cas no 1001346-87-7 (Tert-butyl 4-amino-5-chloro-2-fluorobenzoate)
1001346-87-7 structure
Product Name:Tert-butyl 4-amino-5-chloro-2-fluorobenzoate
CAS No:1001346-87-7
MF:C11H13ClFNO2
MW:245.677825689316
CID:2143501
Update Time:2023-08-04
Tert-butyl 4-amino-5-chloro-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-chloro-2-fluorobenzoic acid tert-butyl ester
- tert-butyl 4-amino-5-chloro-2-fluorobenzoate
- TUQGFIVTGMLYQJ-UHFFFAOYSA-N
- Tert-butyl 4-amino-5-chloro-2-fluorobenzoate
-
- Inchi： 1S/C11H13ClFNO2/c1-11(2,3)16-10(15)6-4-7(12)9(14)5-8(6)13/h4-5H,14H2,1-3H3
- InChI Key： TUQGFIVTGMLYQJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=C1)C(=O)OC(C)(C)C)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Topological Polar Surface Area: 52.3
Tert-butyl 4-amino-5-chloro-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508796-0.05g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 0.05g |
$624.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-0.1g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 0.1g |
$653.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-0.25g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 0.25g |
$683.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-0.5g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 0.5g |
$713.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-1.0g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 1g |
$743.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-2.5g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 2.5g |
$1454.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-5.0g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 5g |
$2152.0 | 2023-05-31 | ||
| Enamine | EN300-6508796-10.0g |
tert-butyl 4-amino-5-chloro-2-fluorobenzoate |
1001346-87-7 | 10g |
$3191.0 | 2023-05-31 |
Tert-butyl 4-amino-5-chloro-2-fluorobenzoate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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